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Compound of Interest

Compound Name: Magnesium citrate nonahydrate

Cat. No.: B1146017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of magnesium
citrate nonahydrate (CAS Number: 153531-96-5), a key compound in pharmaceutical and

nutraceutical formulations. This document details its physicochemical characteristics, analytical

testing protocols, and biological mechanisms of action, presenting data in a clear and

accessible format for researchers and drug development professionals.

Physicochemical Properties
Magnesium citrate nonahydrate is a hydrated salt of magnesium with citric acid. Its physical

and chemical properties are critical for formulation development, ensuring product stability, and

predicting its behavior in biological systems.

General and Physical Properties
Magnesium citrate nonahydrate is a white or almost white, fine crystalline powder.[1][2] Key

physical properties are summarized in the table below.
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Property Value References

Appearance
White or almost white, fine

crystalline powder.
[1][2]

Melting Point 184 °C [3][4]

> 350 °C [5]

Solubility

Sparingly soluble in water.

Practically insoluble in ethanol

(96%). Dissolves in dilute

hydrochloric acid.

[1][6]

pH (50 mg/mL suspension in

water)
5.0 - 9.0 [2][7]

Chemical and Molecular Properties
The chemical identity and structure of magnesium citrate nonahydrate are well-defined.

Property Value References

Chemical Name
Trimagnesium dicitrate

nonahydrate
[5][8]

CAS Number 153531-96-5 [5][9]

Molecular Formula Mg₃(C₆H₅O₇)₂·9H₂O [2][5][10]

Molecular Weight 613.25 g/mol [5][8][10][9]

Magnesium Content (on dried

basis)
14.5% - 16.4% [11][12]

Loss on Drying (Water

Content)
24.0% - 28.0% [2][7]

Analytical Protocols and Specifications
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The quality and purity of magnesium citrate nonahydrate are ensured through a series of

analytical tests, many of which are outlined in pharmacopoeial monographs such as the United

States Pharmacopeia (USP) and the European Pharmacopoeia (EP).

Identification
Positive identification is typically achieved through qualitative tests for magnesium and citrate

ions.

Experimental Protocol: Identification of Magnesium and Citrate

Magnesium: A solution of the substance (e.g., 10 mg/mL) will yield a positive test for

magnesium ions, typically through precipitation with a suitable reagent in an alkaline

medium.

Citrate: An aqueous solution of the substance (e.g., 80 mg/mL) will respond to standard tests

for citrate, such as the formation of a white precipitate upon the addition of potassium

permanganate and mercuric sulfate followed by heating.[13]

Assay (Magnesium Content)
The magnesium content is a critical quality attribute and is determined by a complexometric

titration.

Experimental Protocol: Assay of Magnesium by Complexometric Titration

Sample Preparation: Accurately weigh approximately 400 mg of magnesium citrate
nonahydrate and dissolve it in 50 mL of water.

Buffering: Add 20 mL of an ammonia-ammonium chloride buffer solution to adjust the pH to

approximately 10.

Indication: Add a small amount of a suitable indicator, such as Eriochrome Black T.

Titration: Titrate the solution with a standardized 0.05 M solution of edetate disodium (EDTA)

until the endpoint is reached, indicated by a color change (typically from wine-red to blue).
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Calculation: The magnesium content is calculated from the volume of EDTA solution

consumed, after correcting for any interfering ions like calcium.[13]

Sample Preparation Titration

Weigh ~400mg
Magnesium Citrate

Dissolve in
50mL H2O

Add Ammonia
Buffer (pH 10)

Add Eriochrome
Black T

Titrate with
0.05M EDTA

Endpoint:
Red to Blue calculate

Calculate Mg
Content

Click to download full resolution via product page

Assay Workflow for Magnesium Content

Impurity Profile
Pharmacopoeial standards set limits for various impurities to ensure the safety and quality of

the substance.

Impurity Limit (USP) Limit (EP)

Chloride (Cl) ≤ 0.05% -

Sulfate (SO₄) ≤ 0.2% ≤ 0.2%

Arsenic (As) ≤ 3 µg/g -

Heavy Metals (as Pb) ≤ 50 µg/g ≤ 10 ppm

Iron (Fe) ≤ 200 µg/g ≤ 100 ppm

Calcium (Ca) ≤ 1.0% ≤ 0.2%

Note: The limits and test methods may vary between different editions of the pharmacopoeias.

[13][14][15]

Experimental Protocol: Limit Test for Heavy Metals (USP Method I)

Test Preparation: Dissolve 0.4 g of the substance in 25 mL of water. Adjust the pH with

glacial acetic acid.
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Procedure: The solution is treated with a thioacetamide-glycerin test solution and compared

to a lead standard solution. The intensity of the color produced in the test solution should not

exceed that of the standard.[13]

Biological Mechanism of Action
Magnesium citrate nonahydrate is utilized in medicine primarily as a saline laxative and as a

source of magnesium supplementation. Its biological effects are a consequence of the

properties of both the magnesium and citrate ions upon dissociation in the gastrointestinal

tract.

Osmotic Laxative Effect
The primary mechanism of action as a laxative is through osmosis. Once in the intestine, the

poorly absorbed magnesium and citrate ions create a hyperosmotic environment. This draws a

significant amount of water into the intestinal lumen from the surrounding tissues. The

increased water content softens the stool and increases its volume, which in turn stimulates

intestinal motility and promotes defecation. This effect is most pronounced when taken on an

empty stomach with a full glass of water.

Magnesium Absorption and Bioavailability
Magnesium citrate is considered a bioavailable form of magnesium. The citrate ion plays a

crucial role in enhancing the absorption of magnesium.

Chelation and Solubility: Citrate is an organic acid that can chelate the magnesium ion. This

chelation process increases the solubility of magnesium in the intestinal tract, preventing its

precipitation and making it more available for absorption.

Cellular Uptake: The absorption of magnesium in the intestines occurs via both paracellular

and transcellular pathways. The transcellular pathway involves specific protein channels,

primarily TRPM6 and TRPM7 (Transient Receptor Potential Melastatin). The higher

concentration of soluble magnesium ions resulting from the dissociation of magnesium

citrate facilitates its transport through these channels into the enterocytes.
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Mechanism of Magnesium Absorption

Conclusion
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Magnesium citrate nonahydrate (CAS: 153531-96-5) is a well-characterized compound with

established physicochemical properties and analytical methods for quality control. Its high

bioavailability, attributed to the role of the citrate ion in enhancing magnesium solubility, makes

it a valuable ingredient in pharmaceutical and nutraceutical products. A thorough understanding

of its properties and mechanisms of action is essential for the development of safe and

effective drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Nonahydrate (CAS: 153531-96-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1146017#magnesium-citrate-nonahydrate-cas-
number-153531-96-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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